Cas no 1346601-58-8 (3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester)

• Product Name: 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester
• CAS No: 1346601-58-8
• MF: C₁₂H₁₂N₂O₆
• MW: 280.233483314514
• CID: 4554788
• Update Time: 2025-05-19

3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester
• RCBFPXNMFGIQCW-UHFFFAOYSA-N
• 1H-Pyrrole-1-propanoic acid, 2,5-dihydro-3-methyl-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Dioxopyrrolidin-1-yl 3-(3-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoate

• Inchi： 1S/C12H12N2O6/c1-7-6-10(17)13(12(7)19)5-4-11(18)20-14-8(15)2-3-9(14)16/h6H,2-5H2,1H3
• InChI Key： RCBFPXNMFGIQCW-UHFFFAOYSA-N
• SMILES： N1(CCC(ON2C(=O)CCC2=O)=O)C(=O)C=C(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester

Introduction to 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester (CAS No. 1346601-58-8)

3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 1346601-58-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules known for their utility in bioconjugation techniques, particularly in the development of novel therapeutic agents and diagnostic tools. The unique structural features of this compound, including its methylmaleimido and N-succinimidyl functional groups, make it a versatile reagent for modifying biomolecules such as proteins, peptides, and nucleic acids.

The methylmaleimido moiety is a key feature of this compound, as it serves as a reactive site for Michael addition reactions with nucleophiles present in biomolecules. This property is particularly valuable in the field of drug development, where site-specific modifications of biomolecules can enhance the efficacy and specificity of therapeutic agents. On the other hand, the N-succinimidyl group is known for its ability to react with primary amines, forming stable amide bonds. This reactivity is exploited in various biochemical applications, including the synthesis of antibodies, enzymes, and other proteins.

Recent advancements in the field of bioconjugation have highlighted the importance of compounds like 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester in the development of targeted therapies. For instance, researchers have utilized this compound to create conjugates that exhibit enhanced binding affinity and reduced toxicity compared to their unconjugated counterparts. These conjugates have shown promise in preclinical studies for applications ranging from cancer immunotherapy to gene delivery systems.

The utility of 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester extends beyond drug development. In diagnostic imaging, this compound has been employed to label biomolecules for high-resolution microscopy and flow cytometry. The ability to precisely modify biomolecules with this reagent allows researchers to gain deeper insights into cellular processes and disease mechanisms. Additionally, the compound's stability under various experimental conditions makes it a reliable choice for both academic research and industrial applications.

From a synthetic chemistry perspective, 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester represents an elegant example of how functional group chemistry can be leveraged to create multifunctional reagents. The synthesis of this compound involves careful optimization to ensure high yields and purity, which are critical for its intended applications. Recent studies have focused on improving synthetic routes to enhance scalability and cost-effectiveness, making this reagent more accessible to researchers worldwide.

In conclusion, 3-(Methylmaleimido)propionic Acid N-Succinimidyl Ester (CAS No. 1346601-58-8) is a powerful tool in modern biochemical research. Its unique reactivity and versatility make it indispensable in the development of novel therapeutics and diagnostic agents. As research continues to uncover new applications for this compound, its importance in advancing biomedical science is likely to grow even further.